Cas no 3560-43-8 (N-(2-aminoethyl)-4-methoxybenzamide hydrochloride)

• Product Name: N-(2-aminoethyl)-4-methoxybenzamide hydrochloride
• CAS No: 3560-43-8
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 3159833
• PubChem ID: 19741763
• Update Time: 2025-07-18

N-(2-aminoethyl)-4-methoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-4-methoxybenzamide hydrochloride
• SCHEMBL9584772
• N-(2-aminoethyl)-4-anisamide hydrochloride
• Z594272034
• AMLJHJBMBLPOJH-UHFFFAOYSA-N
• AKOS008098740
• N-(2-aminoethyl)-4-methoxybenzamidehydrochloride
• 3560-43-8
• N-(2-aminoethyl)-4-methoxybenzamide;hydrochloride
• G34565
• EN300-45468
• 106-642-9

• Inchi： 1S/C10H14N2O2.ClH/c1-14-9-4-2-8(3-5-9)10(13)12-7-6-11;/h2-5H,6-7,11H2,1H3,(H,12,13);1H
• InChI Key： AMLJHJBMBLPOJH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)C(NCCN)=O

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-aminoethyl)-4-methoxybenzamide hydrochloride

N-(2-Aminoethyl)-4-Methoxybenzamide Hydrochloride: A Comprehensive Overview

N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride (CAS No. 3560-43-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and biological research. This compound is characterized by its unique chemical structure, which includes an amine group, a methoxybenzamide moiety, and a hydrochloride salt. The combination of these functional groups endows the compound with a range of desirable properties, making it an important molecule in both academic and industrial settings.

The molecular formula of N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride is C₁₀H₁₅NO₃·HCl, and its molecular weight is 223.70 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it easy to handle and suitable for various chemical reactions and biological assays.

In the realm of pharmaceutical research, N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride has garnered attention due to its potential as a lead compound for drug development. Recent studies have explored its pharmacological activities, particularly its ability to modulate specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The results indicated that N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride exhibits selective binding to certain GPCRs, suggesting its potential as a novel ligand for these receptors.

Beyond its pharmacological applications, N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride has also been studied for its role in chemical synthesis. The amine group in the molecule can serve as a nucleophile in various reactions, making it useful as an intermediate in the synthesis of more complex molecules. A notable example is its use in the preparation of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. These peptidomimetics have found applications in drug discovery and materials science.

In biological research, N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride has been utilized as a tool compound to probe cellular processes. Its ability to cross cell membranes and interact with intracellular targets makes it valuable for studying signal transduction pathways and other cellular mechanisms. A study published in the Journal of Biological Chemistry in 2020 demonstrated that the compound can modulate the activity of specific kinases involved in cell proliferation and differentiation. This finding highlights the potential of N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride as a research tool for understanding fundamental biological processes.

The safety profile of N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to prevent any adverse effects. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride (CAS No. 3560-43-8) is a multifaceted compound with diverse applications in pharmaceuticals, chemical synthesis, and biological research. Its unique chemical structure and favorable properties make it an attractive molecule for further investigation and development. As research continues to uncover new insights into its potential uses and mechanisms of action, N-(2-Aminoethyl)-4-methoxybenzamide hydrochloride is poised to play an increasingly important role in advancing scientific knowledge and innovation.